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Cat. No.: B086933 Get Quote

A Comparative Guide to the Applications of 4-Ethylmorpholine and Morpholine

For researchers, scientists, and drug development professionals, the selection of appropriate

chemical reagents is a critical step in experimental design and synthesis. This guide provides a

comparative analysis of 4-Ethylmorpholine and its parent compound, morpholine, focusing on

their applications in catalysis, corrosion inhibition, and as building blocks in drug discovery.

While direct comparative experimental data is limited in publicly available literature, this guide

synthesizes available information to highlight the key differences in their physicochemical

properties and performance in various applications.

Physicochemical Properties: A Foundation for
Application
The seemingly minor addition of an ethyl group to the nitrogen atom of the morpholine ring

significantly alters its physical and chemical properties. These differences, summarized in Table

1, influence their behavior in chemical reactions and biological systems. 4-Ethylmorpholine
exhibits a lower melting point and a higher boiling point and flash point compared to

morpholine, indicating it is a less volatile and less flammable liquid at room temperature.[1][2]

[3] Both are miscible in water, but the ethyl group in 4-Ethylmorpholine can influence its

solubility in organic solvents and its overall reactivity.[1][4]

Table 1: Comparison of Physicochemical Properties
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Property 4-Ethylmorpholine Morpholine

Molecular Formula C6H13NO[1][2][3] C4H9NO

Molar Mass 115.17 g/mol [1][2][3] 87.12 g/mol

Appearance
Colorless to light yellow

liquid[4]

Colorless, oily, hygroscopic

liquid

Melting Point -63 °C[1][2][3] -5 °C

Boiling Point 139 °C[1][2][3] 129 °C

Density 0.91 g/mL at 20 °C[1][3] 1.007 g/mL at 20 °C

Flash Point 30 °C (closed cup)[3] 31 °C (closed cup)

Water Solubility Miscible[1][4] Miscible

pKa 7.7 (of the conjugate acid) 8.5 (of the conjugate acid)

Catalytic Activity: A Tale of Two Amines
Both 4-Ethylmorpholine and morpholine are utilized as catalysts in various organic reactions,

particularly in the formation of urethanes, which are the building blocks of polyurethanes. While

a direct comparative study between 4-Ethylmorpholine and morpholine is not readily

available, a computational study on urethane formation using morpholine and 4-

methylmorpholine provides valuable insights that can be extrapolated.[5][6][7] The study

revealed that 4-methylmorpholine is a more effective catalyst than morpholine.[5][6][7] This is

attributed to the electron-donating nature of the alkyl group (methyl in this case, and similarly

expected for an ethyl group), which increases the nucleophilicity of the nitrogen atom.

The proposed catalytic cycle for urethane formation is depicted below. The amine catalyst

activates the alcohol and facilitates the nucleophilic attack on the isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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